Cas no 2407177-57-3 (Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-)
Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-
-
- Inchi: 1S/C22H18Cl2N2O4S/c23-14-4-3-5-16(12-14)30-19-9-8-15(13-20(19)31(25,28)29)26-21(27)22(10-11-22)17-6-1-2-7-18(17)24/h1-9,12-13H,10-11H2,(H,26,27)(H2,25,28,29)
- InChI Key: JXAOITUGCKTSTF-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2Cl)(C(NC2=CC=C(OC3=CC=CC(Cl)=C3)C(S(N)(=O)=O)=C2)=O)CC1
Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | HWD17757-5 mg |
BAY-207 |
2407177-57-3 | 5mg |
$165.00 | 2023-01-04 | ||
| Biosynth | HWD17757-10 mg |
BAY-207 |
2407177-57-3 | 10mg |
$264.00 | 2023-01-04 | ||
| Biosynth | HWD17757-25 mg |
BAY-207 |
2407177-57-3 | 25mg |
$495.00 | 2023-01-04 | ||
| Biosynth | HWD17757-50 mg |
BAY-207 |
2407177-57-3 | 50mg |
$792.00 | 2023-01-04 | ||
| Biosynth | HWD17757-100 mg |
BAY-207 |
2407177-57-3 | 100MG |
$1,267.00 | 2023-01-04 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | SML2818-5MG |
2407177-57-3 | ≥98%(HPLC) | 5mg |
¥1021.52 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | SML2818-25MG |
2407177-57-3 | ≥98%(HPLC) | 25mg |
¥4113.20 | 2023-09-15 |
Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-
Introducing Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- (CAS No. 2407177-57-3): A Compound with Promising Applications in Modern Medicinal Chemistry
Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-, identified by its CAS number 2407177-57-3, represents a novel chemical entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclopropane moiety linked to an amide group. The presence of multiple substituents, such as aminosulfonyl, chlorophenoxy, and chlorophenyl groups, endows this molecule with distinct pharmacological properties that make it a valuable candidate for further exploration in drug discovery and development.
The structural features of Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- are particularly noteworthy. The cyclopropane ring is known for its strained three-membered structure, which can enhance the binding affinity of the molecule to biological targets. Additionally, the amide functionality serves as a crucial pharmacophore, contributing to the compound's solubility and metabolic stability. The aminosulfonyl and chlorophenoxy substituents introduce additional hydrogen bonding capabilities and electronic properties, respectively, which can modulate the compound's interactions with biological receptors.
Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The compound Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- exemplifies this principle by incorporating multiple pharmacologically relevant moieties. The chlorophenyl group, in particular, has been extensively studied for its potential role in modulating enzyme activity and receptor binding. This makes the compound a promising candidate for further investigation in the development of small-molecule drugs targeting various diseases.
In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits significant binding affinity to certain protein targets, which are implicated in inflammatory and metabolic disorders. The presence of both hydrophilic and hydrophobic regions in its structure allows it to interact effectively with both hydrophilic and lipophilic components of biological membranes. This property is particularly advantageous for designing drugs that require efficient cellular uptake and target specificity.
The synthesis of Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- represents a challenging yet rewarding endeavor for synthetic chemists. The incorporation of multiple functional groups necessitates careful planning and execution to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also allow for greater control over regioselectivity and stereoselectivity.
The potential therapeutic applications of this compound are vast. Preliminary data indicate that it may have anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its structural features suggest that it could interact with receptors involved in pain perception and neurotransmitter release, making it a candidate for developing analgesic agents. Furthermore, the compound's ability to cross cell membranes efficiently could make it suitable for treating neurological disorders where blood-brain barrier penetration is critical.
As research progresses, the use of computational methods to predict the biological activity of novel compounds will play an increasingly important role. Molecular modeling techniques can help identify potential binding sites on biological targets and predict how different substituents may influence drug efficacy and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.
The development of new therapeutic agents is often hampered by issues related to bioavailability and toxicity. However, the structural design of Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- offers several advantages in this regard. The cyclopropane ring can enhance metabolic stability by resisting hydrolysis under physiological conditions. Moreover, the presence of polar functional groups increases water solubility, which is essential for oral bioavailability.
In conclusion,Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- (CAS No. 2407177-57-3) is a structurally complex yet promising compound with significant potential in medicinal chemistry. Its unique combination of pharmacologically relevant moieties makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new insights into its pharmacological properties and synthetic pathways, this compound is poised to make meaningful contributions to modern therapeutics.
2407177-57-3 (Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)